((3-((Carboxymethyl)thio)propyl)thio)acetic acid

• Molecular Formula: C7H12O4S2
• Molecular Weight: 224.3 g/mol
• IUPAC Name: 2-[3-(carboxymethylsulfanyl)propylsulfanyl]acetic acid
• InChI: InChI=1S/C7H12O4S2/c8-6(9)4-12-2-1-3-13-5-7(10)11/h1-5H2,(H,8,9)(H,10,11)
• InChI Key: QFEGZYANALYACQ-UHFFFAOYSA-N
• Canonical SMILES: C(CSCC(=O)O)CSCC(=O)O

Description

((3-((Carboxymethyl)thio)propyl)thio)acetic acid is a useful research compound. Its molecular formula is C7H12O4S2 and its molecular weight is 224.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl 2,2′-(propane-1,3-diylbis(sulfanediyl))diacetate (11.3 g, 44.9 mmol) was heated to reflux for two hours in 2 N HCl (50 mL). Upon completion, the reaction mixture was cooled to room temperature. The reaction mixture was concentrated to dryness under reduced pressure to give 7.29 g of Compound 10 as an off-white solid (32.5 mmol, 72.4%). 1H NMR (400 MHz, CD2Cl2) δ 11.45 (s, 2H), 3.28 (s, 4H), 2.82-2.69 (m, 4H), 1.92 (p, J=7.2 Hz, 2H). 13C NMR (101 MHz, CD2Cl2) δ 177.36, 33.93, 31.90, 28.63.